![molecular formula C8H13N3O3 B2865857 Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate CAS No. 2247207-53-8](/img/structure/B2865857.png)
Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate
Overview
Description
Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biological and medical fields. This compound has been extensively studied for its biochemical and physiological effects, mechanism of action, and various other properties that make it a promising candidate for the development of new drugs and therapies.
Mechanism of Action
The exact mechanism of action of Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate is not fully understood. However, it is believed to work by inhibiting various signaling pathways involved in inflammation, cancer, and fibrosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and inhibit fibrosis. Additionally, it has been shown to have a protective effect on various organs such as the liver and kidneys.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate in lab experiments is its potential to be developed into a new drug or therapy. Additionally, it has been shown to have a wide range of biological effects, making it a versatile compound for various research applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research and development of Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate. One potential direction is the development of new drugs or therapies based on this compound for the treatment of various diseases such as cancer, inflammation, and fibrosis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific research fields.
Synthesis Methods
The synthesis of Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate involves the reaction between 1-(methoxymethyl)pyrazole-4-carbaldehyde and methyl glycinate. The reaction is catalyzed by a base, and the resulting product is purified using various methods such as column chromatography and recrystallization.
Scientific Research Applications
Methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate has been extensively studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic properties, making it a promising candidate for the development of new drugs and therapies.
properties
IUPAC Name |
methyl 2-[[1-(methoxymethyl)pyrazol-4-yl]amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O3/c1-13-6-11-5-7(3-10-11)9-4-8(12)14-2/h3,5,9H,4,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJIVSYCCALZBRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C=C(C=N1)NCC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Methoxyphenyl)-4-{5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperazine](/img/structure/B2865775.png)
![1-allyl-3-((4-fluorophenyl)sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine](/img/structure/B2865778.png)
![N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,3-dimethoxybenzamide](/img/structure/B2865780.png)
![2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(2-morpholinoethyl)acetamide](/img/structure/B2865781.png)
![1-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(4-fluorophenyl)methyl]-2,4-dioxopyrimidine-5-carbonitrile](/img/structure/B2865782.png)
![2-Chloro-1-(3-fluorobenzyl)-1H-benzo[d]imidazole](/img/structure/B2865784.png)
![4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2-(p-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide](/img/structure/B2865785.png)
![4-(benzo[d][1,3]dioxol-5-yl)-2-(1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole](/img/structure/B2865786.png)
![2-(4-Fluorophenoxy)-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone](/img/structure/B2865789.png)
![2-Chloro-N-[1-(5-methyl-2-phenylpyrazol-3-yl)propan-2-yl]propanamide](/img/structure/B2865790.png)
